Cas no 850033-74-8 (R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt)

R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt is a chiral diamine derivative protected with a carboxybenzyl (Cbz) group, commonly employed in asymmetric synthesis and pharmaceutical intermediates. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its enantiomerically pure structure (R-configuration) makes it valuable for constructing stereoselective compounds, particularly in peptidomimetics and catalyst design. The Cbz group offers orthogonal protection, enabling selective deprotection under mild conditions. This compound is widely utilized in medicinal chemistry for its compatibility with diverse coupling reactions. High purity and consistent performance ensure reproducibility in research and industrial applications.

R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt structure

850033-74-8 structure

Product Name:R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt

CAS No:850033-74-8

MF:C₁₁H₁₇ClN₂O₂

MW:244.717881917953

MDL:MFCD16295170

CID:836275

PubChem ID:53484848

Update Time:2025-10-29

R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

- (R)-Benzyl (1-aminopropan-2-yl)carbamate hydrochloride
- benzyl N-[(2R)-1-aminopropan-2-yl]carbamate,hydrochloride
- Carbamic acid, [(1R)-2-amino-1-methylethyl]-, phenylmethyl ester, monohydrochloride
- Carbamic acid, [(1R)-2-amino-1-methylethyl]-, phenylmethyl ester, monohydrochloride
- R-2-N-CBZ-PROPANE-1,2-DIAMINE-HCL
- r-2-n-cbz-propane-1,2-diamine hydrochloride
- SCHEMBL3557210
- BENZYL N-[(2R)-1-AMINOPROPAN-2-YL]CARBAMATE HYDROCHLORIDE
- Benzyl [(2R)-1-aminopropan-2-yl]carbamate--hydrogen chloride (1/1)
- benzyl N-[(2R)-1-aminopropan-2-yl]carbamate;hydrochloride
- I11641
- (R)-2-n-cbz-propane-1,2-diamine HCl
- DTXSID70704265
- AKOS015923430
- 850033-74-8
- R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt
- MDL： MFCD16295170
- Inchi： 1S/C11H16N2O2.ClH/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10;/h2-6,9H,7-8,12H2,1H3,(H,13,14);1H/t9-;/m1./s1
- InChI Key： XTQGLCRZNBCNJH-SBSPUUFOSA-N
- SMILES： Cl.O(C(N[C@H](C)CN)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 244.0978555g/mol
Monoisotopic Mass: 244.0978555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 191
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4Å²

R-2-N-Cbz-Propane-1,2-diamine-Hydrochloric Acid Salt Pricemore >>

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